Cas no 4126-60-7 (Methyl 3-(benzyloxy)propanoate)

• Product Name: Methyl 3-(benzyloxy)propanoate
• CAS No: 4126-60-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD08274890
• CID: 1003549
• PubChem ID: 249712
• Update Time: 2025-06-11

Methyl 3-(benzyloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(benzyloxy)propanoate
• 3-Benzyloxypropionic acid methyl ester
• 3-(Benzyloxy)propionic acid methyl ester
• methyl 3-phenylmethoxypropanoate
• 3-(benzyloxy)propanoic acid methyl ester
• 3-Benzyloxy-propionsaeure-methylester
• Propionic acid,3-(benzyloxy)-,methyl ester
• Propionic acid, 3-(benzyloxy)-, methyl ester
• 3-BENZYLOXY-PROPIONIC ACID METHYL ESTER
• Propanoic acid, 3-(phenylmethoxy)-, methyl ester
• NSC68300
• PLLAGNDLRNXFLU-UHFFFAOYSA-N
• Methyl 3-(benzyloxy)propanoate #
• 5678AB
• ST2407178
• AS-50311
• MFCD08274890
• SB37103
• 4126-60-7
• Methyl3-(benzyloxy)propanoate
• SCHEMBL8077097
• O11889
• DTXSID60290364
• CS-0340618
• NSC-68300
• AKOS009253217

• MDL： MFCD08274890
• Inchi： 1S/C11H14O3/c1-13-11(12)7-8-14-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： PLLAGNDLRNXFLU-UHFFFAOYSA-N
• SMILES： O(CCC(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.069
• Melting Point: No data available
• Boiling Point: 284.2°C at 760 mmHg
• Flash Point: 98.6°C
• Refractive Index: 1.497
• PSA: 35.53000
• LogP: 1.76630

Methyl 3-(benzyloxy)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Methyl 3-(benzyloxy)propanoate

Methyl 3-(benzyloxy)propanoate: A Versatile Compound in Pharmaceutical and Chemical Research

Methyl 3-(benzyloxy)propanoate (CAS No. 4126-60-7) is a valuable organic compound that has garnered significant attention in the fields of pharmaceutical and chemical research. This compound, also known as methyl 3-benzyloxypropanoate, is characterized by its unique structural features and versatile applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 3-(benzyloxy)propanoate.

The chemical structure of Methyl 3-(benzyloxy)propanoate consists of a benzyl ether group attached to a propionic acid ester. This combination imparts specific physical and chemical properties that make it an attractive candidate for various research and industrial applications. The compound is a colorless liquid with a molecular formula of C10H12O3 and a molecular weight of 180.20 g/mol. Its boiling point is approximately 240°C, and it has a density of around 1.12 g/cm³ at room temperature.

One of the key aspects of Methyl 3-(benzyloxy)propanoate is its synthetic accessibility. The compound can be synthesized through several well-established methods, including the esterification of 3-benzyloxypropanol with methanol in the presence of an acid catalyst. Another common approach involves the reaction of benzyl bromide with sodium methoxide followed by the addition of propionic acid. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In recent years, Methyl 3-(benzyloxy)propanoate has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The benzyl ether moiety provides a flexible platform for further functionalization, allowing chemists to introduce various substituents to enhance the biological activity and pharmacological properties of the final products.

Additionally, Methyl 3-(benzyloxy)propanoate has shown promise in the field of materials science. Its unique combination of hydrophilic and hydrophobic properties makes it suitable for use in the formulation of coatings, adhesives, and polymers. Studies have demonstrated that Methyl 3-(benzyloxy)propanoate can improve the adhesion properties and mechanical strength of these materials, making it a valuable additive in various industrial applications.

The environmental impact of Methyl 3-(benzyloxy)propanoate is another important consideration. Recent research has focused on developing more sustainable and eco-friendly synthesis methods to reduce the environmental footprint associated with its production. For example, green chemistry approaches such as solvent-free reactions and catalytic systems have been explored to minimize waste generation and energy consumption.

In conclusion, Methyl 3-(benzyloxy)propanoate (CAS No. 4126-60-7) is a multifaceted compound with a wide range of applications in pharmaceutical, chemical, and materials science research. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities, Methyl 3-(benzyloxy)propanoate is poised to play a significant role in advancing various scientific fields.